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Compound of Interest

5-Amino-2-chloronicotinic acid
Compound Name:

ethyl ester
CAS No.: 884495-40-3
Cat. No.: B3030230

Get Quote

Executive Summary

5-Amino-2-chloronicotinic acid ethyl ester is a halogenated heterocyclic compound used
primarily as an intermediate in pharmaceutical synthesis.[1] Proper disposal is critical due to its
potential for aquatic toxicity, thermal decomposition into toxic gases (NOx, HCI), and regulatory
classification as a halogenated organic waste.[2]

Immediate Action Directive:
e DO NOT dispose of via sink/drain.
DO NOT mix with strong oxidizers or acids.

o CLASSIFY as Halogenated Organic Waste for incineration.

Chemical Identity & Hazard Profile
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Understanding the molecular structure is the first step in safe disposal. The presence of the
chlorine atom and the pyridine ring dictates the waste stream.

Property Details

Chemical Name Ethyl 5-amino-2-chloronicotinate

Functional Groups Chlorinated Pyridine, Primary Amine, Ethyl Ester
Molecular Formula CsHoCIN20:2

Irritant (Skin/Eye), Aquatic Toxicity

Hazard Class (GHS) (Acute/Chronic)

Incompatible with strong oxidizing agents,
Reactivity strong acids, and strong bases (ester
hydrolysis).[1][2][3]

Emits Hydrogen Chloride (HCI), Nitrogen Oxides
Decomposition (NOx), and Carbon Monoxide (CO) upon

combustion.[2]

Critical Note: While specific CAS numbers (e.g., 42959-39-7 for the acid precursor) vary by
isomer and salt form, the disposal protocol remains constant for this class of chlorinated

aminopyridines due to the halogen content.[1][2]

Disposal Workflow: Decision Matrix

The following logic flow dictates the handling of waste based on its physical state and
concentration.
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Figure 1: Decision matrix for segregating and packaging 5-Amino-2-chloronicotinic acid
ethyl ester waste.

Detailed Disposal Procedures
A. Solid Waste (Pure Compound)

e Packaging: Collect solids in a wide-mouth High-Density Polyethylene (HDPE) jar or amber
glass jar. Avoid metal containers due to potential corrosion from trace HCI formation over
time.

o Labeling: Clearly mark as "Hazardous Waste - Toxic/Irritant - Solid." List the full chemical
name.

o Deactivation: Chemical deactivation (e.g., oxidation) in the lab is not recommended for solids
due to exotherm risks.[2] Send for commercial incineration.

B. Liquid Waste (Reaction Mixtures/Mother Liquors)

e Solvent Compatibility:
o Scenario 1: Dissolved in Non-Halogenated Solvents (e.g., Ethanol, Ethyl Acetate).[1][2]

= Protocol: Even though the solvent is non-halogenated, the solute contains chlorine.[2]
Therefore, the entire mixture must be classified as Halogenated Waste.[2] Segregating
it into "Non-Halogenated" streams can damage incinerators lacking scrubbers for HCI.

o Scenario 2: Dissolved in Halogenated Solvents (e.g., DCM).[1][2]
= Protocol: Combine directly into the standard Halogenated Organic Waste carboy.

e pH Check: Ensure the waste solution is not acidic (pH < 4). If acidic, neutralize carefully with
Sodium Bicarbonate (

) before capping to prevent pressure buildup from gas generation.[2]

C. Contaminated Consumables[1][4][5]

e Items: Syringe filters, weighing boats, gloves, paper towels.[2]

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b3030230/docs?utm_src=pdf-body#operational-guide-disposal-of-5-amino-2-chloronicotinic-acid-ethyl-ester
https://www.benchchem.com/product/b3030230/docs?utm_src=pdf-body#operational-guide-disposal-of-5-amino-2-chloronicotinic-acid-ethyl-ester
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4312224.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4312224.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4312224.htm
https://punchout.medline.com/media/catalog/Docs/MSDS/MSD_SDSD719276.pdf
https://www.tcichemicals.com/BE/en/sds/A2000_EU_6N.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030230?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

= f i id
BE“GH > etycﬁfke,b\lx‘/?i;cz:l:i]ligtly S Itjrilcineg

e Protocol: Double-bag in heavy-duty polyethylene bags (minimum 4 mil thickness). Label as
"Solid Hazardous Waste (Debris) - Contaminated with Halogenated Organics."

Emergency Spill Response

Pre-requisite: PPE must include Nitrile gloves (double-gloved recommended), safety goggles,
and a lab coat.[2] Use a P95/N95 respirator if dust formation is likely.

Spill Type Response Protocol

1. Isolate: Evacuate non-essential personnel.2.

Cover: Gently cover with a damp paper towel to

] prevent dust dispersion.3. Collect: Scoop into a

Dry Spill (Powder) waste container using a non-sparking spatula.4.
Clean: Wipe area with soap and water; dispose

of wipes as hazardous waste.

1. Absorb: Use vermiculite, sand, or commercial
spill pads.2.[2] Neutralize: If the solvent is

acidic, apply soda ash (

Wet Spill (Solution)
).3.[2] Package: Transfer soaked absorbent into

a sealed bag/container.4. Ventilate: Ensure

fume hood is active or open windows if safe.

Regulatory Compliance & Coding

Compliance depends on your region (e.g., EPAin the US, ECHA in Europe).[2] The following
codes are standard guidelines for this class of chemical.

« RCRA (USA):

o

DO0O01: If dissolved in a flammable solvent (Flash point < 60°C).

F-List (FOO1/F002): If mixed with spent halogenated solvents (e.g., Methylene Chloride).[2]
[6]

o

General: Even if not explicitly "Listed” (P or U list), it must be treated as characteristic

hazardous waste due to toxicity and halogen content.[2]

o
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¢ Disposal Method: High-temperature incineration (

) with secondary combustion chamber and acid gas scrubbing (to capture HCI).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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